Cas no 2034594-68-6 (2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one)

• Product Name: 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• CAS No: 2034594-68-6
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5969843
• PubChem ID: 119101596
• Update Time: 2025-10-29

2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• Ethanone, 2-phenoxy-1-[3-(2,2,2-trifluoroethoxy)-1-azetidinyl]-
• 2-phenoxy-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethanone
• 2034594-68-6
• CHEMBL4951095
• AKOS026692860
• F6514-2708
• 2-phenoxy-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone
• 2-phenoxy-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C13H14F3NO3/c14-13(15,16)9-20-11-6-17(7-11)12(18)8-19-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： BERAWAZRVPWOJG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OCC(F)(F)F)C1)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 397.6±42.0 °C(Predicted)
• pka: -2.74±0.40(Predicted)

Additional information on 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one

Recent Advances in the Study of 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one (CAS: 2034594-68-6)

The compound 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one (CAS: 2034594-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one, with several research groups reporting efficient and scalable synthetic routes. The compound's azetidine core, combined with the trifluoroethoxy and phenoxy substituents, provides a promising scaffold for the development of novel bioactive molecules. Computational and experimental studies suggest that these structural motifs contribute to enhanced binding affinity and selectivity toward specific biological targets.

Pharmacological evaluations of 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one have revealed its potential as a modulator of key signaling pathways. In vitro assays demonstrate its activity against a range of enzymes and receptors, with particular emphasis on its inhibitory effects on inflammatory mediators. These findings position the compound as a candidate for further development in the treatment of inflammatory and autoimmune disorders.

In addition to its direct pharmacological effects, recent research has explored the use of 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one as a building block for the synthesis of more complex drug-like molecules. Its chemical reactivity allows for diverse modifications, enabling the creation of libraries of derivatives with tailored biological activities. Structure-activity relationship (SAR) studies are currently underway to optimize its therapeutic potential.

The safety and pharmacokinetic profile of 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one have also been investigated in preliminary studies. Early results indicate favorable metabolic stability and low toxicity, suggesting its suitability for further preclinical development. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 2-phenoxy-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one (CAS: 2034594-68-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future research. Further investigations into its mechanism of action and therapeutic potential are warranted to fully exploit its capabilities in drug discovery and development.